Trimeric cyclamers: solution aggregation and high Z′ crystals based on guest structure and basicity†
Chemical Communications Pub Date: 2016-09-05 DOI: 10.1039/C6CC06054D
Abstract
Ureidosalicylic acid forms remarkable trimeric cyclamer-like crystal structures with either three or six independent molecules in the asymmetric unit as a result of the excess of hydrogen bond donors and guest inclusion within the centre of the cyclamer. The structures persist in solution in hydrogen bond acceptor solvents suggesting a role for solution pre-association in forming high Z′ structures.
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Journal Name:Chemical Communications
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CAS no.: 18860-78-1